Cas no 1187168-17-7 (2-Chloro-5-(2,3-dichlorobenzoyl)pyridine)

• Product Name: 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine
• CAS No: 1187168-17-7
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4684681
• Update Time: 2025-11-01

2-Chloro-5-(2,3-dichlorobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine
• (6-Chloropyridin-3-yl)(2,3-dichlorophenyl)methanone
• BC4716056

• Inchi： 1S/C12H6Cl3NO/c13-9-3-1-2-8(11(9)15)12(17)7-4-5-10(14)16-6-7/h1-6H
• InChI Key： YPBSPNKDFGTFCW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1C=NC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 284.951
• Monoisotopic Mass: 284.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine

2-Chloro-5-(2,3-dichlorobenzoyl)pyridine: A Comprehensive Overview

The compound 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine, identified by the CAS number 1187168-17-7, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with chlorinated substituents and a benzoyl group. The presence of these functional groups imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine in the development of advanced materials, particularly in the realm of optoelectronics. Researchers have explored its role as a building block for constructing organic semiconductors, where its electronic properties play a crucial role in enhancing device performance. The molecule's ability to form stable π-conjugated systems has been leveraged to create materials with improved charge transport characteristics, which are essential for applications such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In addition to its material science applications, 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine has shown promise in medicinal chemistry. Its structure provides a scaffold for the development of bioactive compounds, particularly in the context of drug discovery. Recent findings suggest that this compound may exhibit inhibitory effects on certain enzymes associated with neurodegenerative diseases, making it a potential candidate for further pharmacological investigation.

The synthesis of CAS No. 1187168-17-7 involves a multi-step process that typically begins with the chlorination of pyridine derivatives. Advanced techniques such as Suzuki coupling and Friedel-Crafts acylation are often employed to achieve the desired substitution patterns. These methods not only ensure high yields but also allow for precise control over the molecular architecture, which is critical for optimizing the compound's properties.

From an environmental perspective, the ecological impact of 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine has been a subject of recent research. Studies indicate that while the compound exhibits moderate biodegradability under specific conditions, its persistence in certain environmental matrices raises concerns regarding long-term ecological effects. Regulatory frameworks are increasingly focusing on assessing such compounds to ensure their safe use and disposal.

In conclusion, CAS No. 1187168-17-7, or 2-Chloro-5-(2,3-dichlorobenzoyl)pyridine, stands as a testament to the intricate relationship between molecular design and functionality. Its versatility across multiple disciplines underscores its importance in contemporary chemical research and development.